Cas no 77532-95-7 (5-Chloro-2-cyanocinnamic acid)

• Product Name: 5-Chloro-2-cyanocinnamic acid
• CAS No: 77532-95-7
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 4948990
• Update Time: 2025-04-23

5-Chloro-2-cyanocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyanocinnamic acid

• Inchi： 1S/C10H6ClNO2/c11-9-3-1-8(6-12)7(5-9)2-4-10(13)14/h1-5H,(H,13,14)/b4-2+
• InChI Key： DHCZTRNGGRSNKR-DUXPYHPUSA-N
• SMILES： ClC1C=CC(C#N)=C(/C=C/C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 5-Chloro-2-cyanocinnamic acid

5-Chloro-2-cyanocinnamic Acid (CAS No. 77532-95-7): A Versatile Building Block in Organic Synthesis

5-Chloro-2-cyanocinnamic acid (CAS 77532-95-7) is a highly valuable cinnamic acid derivative that has gained significant attention in pharmaceutical and material science research. This chlorinated cyanocinnamic compound serves as a crucial intermediate in the synthesis of various biologically active molecules and functional materials.

The molecular structure of 5-chloro-2-cyanocinnamic acid features three key functional groups: a chloro substituent at the 5-position, a cyano group at the 2-position, and a carboxylic acid moiety. This unique combination makes it particularly useful for cross-coupling reactions and conjugation chemistry, which are currently hot topics in synthetic organic chemistry.

Recent studies highlight the growing importance of cyanocinnamic acid derivatives in drug discovery, particularly in the development of tyrosine kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in how the chloro-cyano substitution pattern influences biological activity and molecular interactions, making 77532-95-7 a frequently searched compound in medicinal chemistry databases.

In material science, 5-chloro-2-cyanocinnamic acid has shown promise in the synthesis of organic electronic materials and photoactive compounds. Its ability to participate in π-conjugated systems makes it valuable for developing OLED materials and molecular sensors, addressing current industry demands for more efficient optoelectronic materials.

The compound's crystallographic properties have been extensively studied, with particular focus on how the chlorine and cyano groups affect molecular packing. These structural insights are crucial for researchers working on crystal engineering and pharmaceutical cocrystals, which are trending topics in solid-state chemistry.

From a synthetic perspective, 5-chloro-2-cyanocinnamic acid serves as an excellent precursor for palladium-catalyzed reactions, including Suzuki-Miyaura couplings and Heck reactions. These transformations are fundamental to modern drug discovery pipelines and material science applications, making this compound a popular choice among synthetic chemists.

Quality control of 77532-95-7 typically involves HPLC analysis and spectroscopic characterization (IR, NMR, and mass spectrometry). The compound's purity specifications are particularly important for pharmaceutical applications, where even minor impurities can affect biological activity.

Recent patent literature reveals growing interest in 5-chloro-2-cyanocinnamic acid derivatives as protein kinase inhibitors, especially in cancer research. The compound's structural versatility allows for diverse modifications, enabling medicinal chemists to optimize drug-like properties and target selectivity.

Environmental considerations in handling cyanocinnamic acid compounds have become increasingly important. While 5-chloro-2-cyanocinnamic acid itself isn't classified as hazardous, proper laboratory safety protocols should always be followed when working with any chemical substance.

The global market for fine chemicals like 77532-95-7 continues to expand, driven by demand from the pharmaceutical and electronics industries. Suppliers are increasingly focusing on sustainable synthesis methods and green chemistry approaches to produce such intermediates.

Analytical challenges associated with 5-chloro-2-cyanocinnamic acid include its isomeric purity and stability under various conditions. These factors are critical for researchers who need high-quality material for their synthetic projects or biological evaluations.

Future research directions for cyanocinnamic acid derivatives may explore their potential in bioimaging applications or as metal-organic framework (MOF) precursors. The compound's photophysical properties and coordination chemistry offer numerous possibilities for innovation in these emerging fields.

For synthetic chemists working with 5-chloro-2-cyanocinnamic acid, understanding its reactivity patterns and protection-deprotection strategies is essential. The carboxylic acid group in particular offers multiple derivatization opportunities while requiring careful handling to avoid unwanted side reactions.

In conclusion, 5-Chloro-2-cyanocinnamic acid (CAS 77532-95-7) represents a versatile and valuable building block in modern chemical research. Its applications span from medicinal chemistry to advanced materials development, making it a compound of continuing interest across multiple scientific disciplines.